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Compound of Interest |

3-(Benzyloxy)-5-
Compound Name:
(hydroxymethyl)phenol

CAS No.: 134868-93-2

Cat. No.: B582113

. J

Executive Summary & Chemical Profile

3-(Benzyloxy)-5-(hydroxymethyl)phenol is a resorcinol derivative often utilized as a building
block in the synthesis of complex pharmaceutical intermediates. Its structure combines a
phenolic hydroxyl group, a hydroxymethyl group, and a benzyl ether moiety. This multi-
functional nature dictates a specific disposal strategy that accounts for phenolic toxicity and the
potential (albeit lower than alkyl ethers) for peroxide formation in the benzyl ether linkage upon
extended storage.

Chemical Property Data

CAS Number 134868-93-2 (Primary Reference)

Molecular Formula C14H1403

Molecular Weight 230.26 g/mol

Physical State Solid (typically off-white to pale yellow powder)

N Soluble in organic solvents (DMSO, Methanol,
Solubility _ _
DCM); sparingly soluble in water.[1]

Skin/Eye Irritant, Aquatic Toxicity, Potential
Core Hazards _
Peroxide Former (Long-term).
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Hazard Identification & Risk Assessment

Before initiating disposal, the material must be classified correctly. As a phenol derivative, it
possesses acidic properties and potential for protein denaturation on contact.

GHS Classification (Derived)

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.[1]

e H411: Toxic to aquatic life with long-term effects (Standard for lipophilic phenols).

Critical Reactivity Note: Peroxide Potential

The benzyl ether moiety (

) is susceptible to auto-oxidation over long periods, potentially forming peroxides. While less
volatile and aggressive than diethyl ether, old containers ( >12 months) should be tested for
peroxides before disposal or concentration, particularly if the solid has formed a crust or
crystals around the cap.

Disposal Workflow & Decision Matrix

The following workflow delineates the decision process for disposing of 3-(Benzyloxy)-5-
(hydroxymethyl)phenol in various states.
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Waste Material Identification

Physical State?

Solid / Pure Compound Solution / Reaction Mix Contaminated PPE/Sharps

Solid Toxic Waste Bin HazMat Debris Bin
(Label: Toxic, Organic)

?
Solvent Type” (Double Bagged)

Halogenated Solvent Non-Halogenated

(DCM, Chloroform) (Methanol, Ethyl Acetate) RGeS SR

Halogenated Waste Stream Organic Solvent Waste
(Code: FO02/D022) (High BTU Incineration)

Agueous Toxic Waste
(NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating waste streams based on physical state and solvent
composition.

Detailed Disposal Procedures
A. Solid Waste (Pure Substance)

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container. Avoid metal containers due to the phenolic nature of the compound.

» Labeling: Affix a hazardous waste label clearly stating:
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o Chemical Name: 3-(Benzyloxy)-5-(hydroxymethyl)phenol[2]

o Hazards: Toxic, Irritant.

e Segregation: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) in the waste bin,
as phenols can react vigorously.

» Disposal Path: Designate for High-Temperature Incineration. This ensures complete
destruction of the aromatic ring system.

B. Liquid Waste (Solutions)

¢ Organic Solvents:

o If dissolved in Dichloromethane (DCM) or Chloroform: Dispose of in the Halogenated
Waste stream.

o If dissolved in Methanol, DMSO, or Ethyl Acetate: Dispose of in the Non-Halogenated
Organic stream.

e Aqueous Solutions:
o NEVER pour down the sink. Phenols are strictly regulated in wastewater effluent.
o Collect in a carboy labeled "Aqueous Waste - Toxic (Phenol Derivative)".

o Adjust pH to neutral (pH 6-8) if the solution is acidic before storage to minimize container
corrosion, unless the waste contractor specifies otherwise.

C. Contaminated Debris (PPE & Consumables)

o Gloves/Paper Towels: Place in a clear plastic bag, seal it, and place it inside the solid
hazardous waste drum.

o Sharps/Glassware: Rinse contaminated glassware with a solvent (e.g., acetone) and dispose
of the rinse into the liquid waste. The glass can then be washed normally or disposed of in a
broken glass box if damaged.

Emergency Spill Response
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In the event of a spill, immediate containment is necessary to prevent environmental release

and personnel exposure.

Spill Protocol Diagram:

2. Don PPE 3. Containment 4. Cleanup
(Nitrile gloves, Goggles, (Cover with spill pad (Scoop into waste jar.
Lab Coat, N95 if dusty) or Vermiculite) Wash area with soap/water)

1. Alert & Evacuate 5. Report

(Notify EHS)

(If dust is airborne)
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Figure 2: Step-by-step spill response workflow.

Specific Cleanup Steps:

Solid Spill: Gently cover with wet paper towels to prevent dust generation, then scoop into a
waste container.

Liquid Spill: Absorb with vermiculite, sand, or a commercial organic spill pad. Do not use
combustible materials (like sawdust) if the solvent is flammable.

Decontamination: Wash the surface with a soapy water solution. Phenols are slightly acidic;
a mild bicarbonate solution can help neutralize residues on surfaces.

Regulatory Compliance (US Focus)

RCRA Classification: While this specific compound may not be a "listed" waste (P or U list)
by name, it typically falls under Characteristic Waste if it exhibits toxicity or ignitability.

EPA Waste Code: If the waste stream is ignitable (due to solvent), use D0O1. If it contains
halogenated solvents, use FO02. For the pure solid, treat as Toxic Organic Waste.

Sewer Ban: Under the Clean Water Act, phenols are Priority Pollutants. Zero discharge to
sewer systems is the standard operating procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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